methyl 4-[({[1-(2,5-dimethylphenyl)ethyl]amino}carbonyl)amino]benzoate

• IUPAC Name: methyl 4-[1-(2,5-dimethylphenyl)ethylcarbamoylamino]benzoate
• InChI: InChI=1S/C19H22N2O3/c1-12-5-6-13(2)17(11-12)14(3)20-19(23)21-16-9-7-15(8-10-16)18(22)24-4/h5-11,14H,1-4H3,(H2,20,21,23)
• InChI Key: WPZAQAMCFNNDOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(C)NC(=O)NC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

Methyl 4-[({[1-(2,5-dimethylphenyl)ethyl]amino}carbonyl)amino]benzoate is a chemical compound that belongs to the class of N-substituted benzamides. It is also known as DPA-714 and has been extensively studied for its potential use in scientific research.

Mechanism of Action

Methyl 4-[({[1-(2,5-dimethylphenyl)ethyl]amino}carbonyl)amino]benzoate binds to TSPO with high affinity and specificity. The binding of the compound to TSPO induces conformational changes in the protein, leading to the activation of downstream signaling pathways. The exact mechanism of action of this compound is still not fully understood, but it is believed to modulate mitochondrial function, regulate cellular energy metabolism, and modulate the immune response.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to modulate the production of reactive oxygen species (ROS), regulate the expression of genes involved in mitochondrial function, and modulate the immune response. The compound has also been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Methyl 4-[({[1-(2,5-dimethylphenyl)ethyl]amino}carbonyl)amino]benzoate has several advantages for lab experiments. It is a selective ligand for TSPO, which allows for the specific modulation of TSPO-mediated signaling pathways. The compound has also been extensively studied, and its mechanism of action and physiological effects are well understood. However, the compound has some limitations for lab experiments. It has low solubility in aqueous solutions, which can limit its use in some assays. The compound is also relatively expensive, which can limit its accessibility for some researchers.

Future Directions

Methyl 4-[({[1-(2,5-dimethylphenyl)ethyl]amino}carbonyl)amino]benzoate has several potential future directions for scientific research. One direction is the development of new TSPO ligands with improved properties, such as higher solubility and lower cost. Another direction is the use of the compound in the development of new treatments for neurodegenerative diseases and cancer. The compound has also been studied for its potential use in imaging techniques, such as positron emission tomography (PET), for the diagnosis and monitoring of pathological conditions. Overall, this compound has significant potential for future scientific research and has already contributed to our understanding of TSPO-mediated signaling pathways and their role in various pathological conditions.

Scientific Research Applications

Methyl 4-[({[1-(2,5-dimethylphenyl)ethyl]amino}carbonyl)amino]benzoate has been extensively studied for its potential use in scientific research. It is a selective ligand for the translocator protein (TSPO), which is a mitochondrial protein that is involved in the regulation of cellular energy metabolism and stress response. TSPO has been implicated in various pathological conditions, including neurodegenerative diseases, cancer, and inflammation. This compound has been used as a tool to study the role of TSPO in these pathological conditions.